1-benzyl-4-[(4-methylphenyl)acetyl]piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(4-methylphenyl)ethanone
• InChI: InChI=1S/C20H24N2O/c1-17-7-9-18(10-8-17)15-20(23)22-13-11-21(12-14-22)16-19-5-3-2-4-6-19/h2-10H,11-16H2,1H3
• InChI Key: GLVPLWRRRYYGLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

1-benzyl-4-[(4-methylphenyl)acetyl]piperazine, also known as BAMPA, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

1-benzyl-4-[(4-methylphenyl)acetyl]piperazine acts as a partial agonist of the α7 nicotinic acetylcholine receptor, binding to the receptor and causing a conformational change that leads to the opening of ion channels. This results in the influx of calcium ions into the cell, which triggers a cascade of intracellular signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to enhance synaptic plasticity and improve cognitive function in animal models. It has also been implicated in the regulation of mood and anxiety-related behaviors, as well as in the modulation of pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzyl-4-[(4-methylphenyl)acetyl]piperazine is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for precise manipulation of this receptor in experimental settings. However, its potency and efficacy can vary depending on the experimental conditions, and its effects may be influenced by other factors such as the presence of other neurotransmitters or drugs.

Future Directions

Future research on 1-benzyl-4-[(4-methylphenyl)acetyl]piperazine could focus on exploring its potential therapeutic applications in the treatment of cognitive disorders, mood and anxiety-related disorders, and pain management. Additionally, further investigation into its mechanism of action and its interactions with other neurotransmitter systems could shed light on the underlying mechanisms of these disorders and lead to the development of new treatments.

Synthesis Methods

1-benzyl-4-[(4-methylphenyl)acetyl]piperazine can be synthesized through a multi-step process involving the reaction of benzylamine with piperazine, followed by acylation with 4-methylbenzoyl chloride. The resulting compound is then reduced with sodium borohydride to yield the final product.

Scientific Research Applications

1-benzyl-4-[(4-methylphenyl)acetyl]piperazine has been widely used in scientific research as a tool to study the function of neurotransmitter receptors and ion channels in the brain. It has been shown to selectively activate the α7 nicotinic acetylcholine receptor, which is involved in cognitive processes such as learning and memory.